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Compound of Interest

Compound Name: 3,4-Diacetoxycinnamamide

Cat. No.: B169772 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Cinnamamide derivatives, synthetic and naturally occurring, have garnered significant attention

within the scientific community for their diverse pharmacological activities, including notable

antioxidant properties.[1][2] This guide provides a comparative analysis of the structure-activity

relationships (SAR) of various cinnamamide derivatives in relation to their antioxidant potential,

supported by experimental data from peer-reviewed studies. The objective is to offer a clear,

data-driven resource for researchers engaged in the design and development of novel

antioxidant agents.

Comparative Antioxidant Activity of Cinnamamide
Derivatives
The antioxidant capacity of cinnamamide derivatives is commonly evaluated using various in

vitro assays, such as the 2,2-diphenyl-1-picrylhydrazyl (DPPH), 2,2'-azino-bis(3-

ethylbenzothiazoline-6-sulfonic acid) (ABTS), hydrogen peroxide (H₂O₂), and nitric oxide (NO)

radical scavenging assays. The efficacy of these derivatives is typically quantified by their half-

maximal inhibitory concentration (IC₅₀), where a lower value indicates greater antioxidant

activity.

A key determinant of the antioxidant potential of cinnamamide derivatives lies in the nature and

position of substituents on the phenyl ring. The presence of electron-donating groups, such as
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hydroxyl (-OH) and methoxy (-OCH₃) groups, generally enhances the radical scavenging ability

of these compounds.[1][3] This is attributed to their ability to donate a hydrogen atom or an

electron to stabilize free radicals.

Below is a summary of the antioxidant activities of selected cinnamamide derivatives from

various studies.
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Compound ID
Substituents
on Phenyl
Ring

Assay IC₅₀ (µg/mL) Reference

Series 1 [1]

4f 4-OH, 3-OCH₃ DPPH 19.44 ± 0.14 [1]

4i 3,4,5-tri-OCH₃ DPPH 19.43 ± 0.08 [1]

4j 2,5-di-OCH₃ DPPH 19.09 ± 0.09 [1]

4c 4-Cl DPPH 21.06 ± 1.23 [1]

4e 4-F DPPH 21.44 ± 0.33 [1]

4g 2,4-di-Cl DPPH 20.04 ± 1.18 [1]

4i 3,4,5-tri-OCH₃ H₂O₂ 18.02 ± 0.09 [1]

4j 2,5-di-OCH₃ H₂O₂ 18.33 ± 0.10 [1]

Ascorbic Acid Standard DPPH 18.33 ± 0.04 [1]

Ascorbic Acid Standard H₂O₂ 17.80 ± 0.08 [1]

Series 2 [4][5]

16f

N-(4-chloro-2-(4-

chlorobenzylthio)

-5-

methylphenylsulf

onyl)cinnamamid

e

DPPH 310.50 ± 0.73 [4][5]

17d

N-(4-chloro-2-(4-

fluorobenzylthio)-

5-

methylphenylsulf

onyl)cinnamamid

e

DPPH 574.41 ± 1.34 [4][5]

16f N-(4-chloro-2-(4-

chlorobenzylthio)

ABTS 597.53 ± 1.3 [4][5]
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-5-

methylphenylsulf

onyl)cinnamamid

e

17d

N-(4-chloro-2-(4-

fluorobenzylthio)-

5-

methylphenylsulf

onyl)cinnamamid

e

ABTS 419.18 ± 2.72 [4][5]

Ascorbic Acid Standard DPPH 10.78 ± 0.11 [5]

Ascorbic Acid Standard ABTS 18.99 ± 0.03 [5]

Key Structure-Activity Relationship Insights
The data consistently demonstrates that the antioxidant activity of cinnamamide derivatives is

intrinsically linked to their molecular structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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